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Compound of Interest

Compound Name: Mollugin

Cat. No.: B1680248

For Researchers, Scientists, and Drug Development Professionals

Abstract

Mollugin (methyl 6-hydroxy-2,2-dimethylbenzo[h]chromene-5-carboxylate) is a naturally
occurring naphthohydroquinone isolated from the roots of Rubia cordifolia L.[1][2][3] This
technical guide provides a comprehensive overview of its molecular formula, chemical
structure, and its well-documented biological activities, with a focus on its interactions with key
cellular signaling pathways. This document is intended to serve as a resource for researchers
and professionals in drug discovery and development, providing detailed experimental
methodologies and quantitative data to facilitate further investigation into the therapeutic
potential of Mollugin.

Molecular Formula and Chemical Structure

Mollugin is a small molecule with a well-defined chemical structure. Its fundamental properties
are summarized below.
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Property Value Reference
Molecular Formula C17H1604 --INVALID-LINK--
Molecular Weight 284.31 g/mol --INVALID-LINK--

methyl 6-hydroxy-2,2-

IUPAC Name dimethylbenzo[h]chromene-5- --INVALID-LINK--
carboxylate
CAS Number 55481-88-4 --INVALID-LINK--

) CCl(C=CcC2=C(01)C3=CcC=C
Canonical SMILES --INVALID-LINK--
C=C3C(=C2C(=0)0C)0)C

VLGATXOTCNBWIT-
InChl Key --INVALID-LINK--
UHFFFAOYSA-N

Chemical Structure:

Caption: 2D Chemical Structure of Mollugin.

Biological Activity and Signaling Pathways

Mollugin has been demonstrated to possess a range of biological activities, including anti-
inflammatory, anti-cancer, and neuroprotective effects. These activities are primarily attributed
to its ability to modulate key intracellular signaling pathways.

Anti-Cancer Activity

Mollugin exhibits significant anti-proliferative and pro-apoptotic effects in various cancer cell
lines. This is achieved through the modulation of several critical signaling cascades.

2.1.1. Inhibition of the PISK/Akt/mTOR Pathway

The PI3K/Akt/mTOR pathway is a crucial regulator of cell growth, proliferation, and survival.
Mollugin has been shown to inhibit this pathway, leading to decreased cancer cell viability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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